Cas no 105578-53-8 (1,2-Benzenedicarboxylic acid, mono[(2,6-dichlorophenyl)methyl] ester)

• Product Name: 1,2-Benzenedicarboxylic acid, mono[(2,6-dichlorophenyl)methyl] ester
• CAS No: 105578-53-8
• MF: C₁₅H₁₀Cl₂O₄
• MW: 325.14350271225
• CID: 1156596
• Update Time: 2024-07-26

1,2-Benzenedicarboxylic acid, mono[(2,6-dichlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono[(2,6-dichlorophenyl)methyl] ester
• 1,2-Benzenedicarboxylic acid, 1-[(2,6-dichlorophenyl)methyl] ester

• Inchi： 1S/C15H10Cl2O4/c16-12-6-3-7-13(17)11(12)8-21-15(20)10-5-2-1-4-9(10)14(18)19/h1-7H,8H2,(H,18,19)
• InChI Key： NWELFBBPILOGIQ-UHFFFAOYSA-N
• SMILES： C1(C(OCC2=C(Cl)C=CC=C2Cl)=O)=CC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 322.98787

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 490.3±40.0 °C(Predicted)
• PSA: 66.43
• pka: 3.32±0.36(Predicted)